
What is Briciclib and what is its mechanism of
action?

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Briciclib

CAS No.: 865783-99-9

Cat. No.: S522025

Get Quote

Briciclib (ON-014185) is an orally bioavailable small molecule and a disodium phosphate ester prodrug of

ON 013100, developed to have improved water solubility compared to its active form [1] [2]. Its proposed

mechanism of action involves targeting the eukaryotic initiation factor 4E (eIF4E) [1] [2] [3].

Mechanism Diagram: The diagram below illustrates the proposed mechanism of action and the

prodrug conversion of Briciclib based on available literature.
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What is known about Briciclib's in vivo profile?
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While detailed pharmacokinetic studies are not available in the search results, some key points can be

summarized from supplier documentation.

Table: Key In Vivo Formulation and Handling Data

Aspect Available Data Source

Form Disodium phosphate ester prodrug (improved water solubility) [1]

Administration Orally bioavailable [1]

Suggested
Solvents

DMSO, Corn oil, specific aqueous formulations with PEG300 &
Tween 80

[1] [2]

| Suggested In Vivo Formulation | 5% DMSO, 40% PEG300, 5% Tween 80, 50% ddH₂O 5% DMSO, 95%

Corn oil | [2] | | Storage (Powder) | -20°C for 3 years | [1] [2] [3] | | Storage (Solution) | -80°C for 6 months;

-20°C for 1 month | [1] |

What are the established in vitro protocols for
Briciclib?

The in vitro data provides a basis for its anticancer activity. Here is a summary of a referenced cell-based

assay.

Table: In Vitro Anti-Proliferation Assay Protocol

Parameter Description

Purpose To determine the concentration of Briciclib that inhibits 50% of cancer cell proliferation

(GI₅₀).

Cell Lines Mantle cell leukemia (JEKO-1, MINO), Breast cancer (MCF7, MDA-MB-231), Gastric

cancer (AGS), Esophageal cancer (OE19, OE33, FLO-1).
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Parameter Description

Key
Findings

Briciclib showed GI₅₀ values between 9.8 and 12.2 nM in these cancer cell lines. It also
dose-dependently reduced Cyclin D1 and c-Myc protein expression within 8 hours of

treatment, with no reported toxicity on normal endothelial cells.

Reference [1] [3]

How can I investigate stability and mechanism in a
research setting?

Given the lack of direct in vivo stability data, here are some suggested experimental approaches based on

general principles and the information available.

Investigate Metabolite Formation: Since Briciclib is a prodrug, a key stability and activity metric is
its conversion to ON-013100. You can analyze plasma and tissue samples from dosed animals using

LC-MS/MS to quantify both Briciclib and ON-013100 levels over time.
Functional Activity Assays: Correlate pharmacokinetic data with pharmacodynamic effects. After

administering Briciclib to animal models, analyze tumor samples via Western Blotting to monitor
the downregulation of target proteins like Cyclin D1 and c-Myc, as observed in vitro [1] [3].

Leverage Phenotypic Screening: As seen in one research article, advanced methods like high-
content morphological profiling in 3D spheroid models can be used to characterize the compound's

biological activity and potentially infer its stability and mechanism through the phenotypes it induces
[4].

Key Takeaways for Researchers

Data is Limited: The most critical finding is that comprehensive in vivo stability, pharmacokinetic,
and metabolic data for Briciclib is not publicly available in the searched literature.
Focus on Active Metabolite: Your experimental plans should prioritize tracking the conversion of the

prodrug (Briciclib) to its active form (ON-013100).
Consult Primary Literature: The supplier data is a starting point. For a complete picture, a thorough

search of primary scientific literature and clinical trial registries (e.g., the mentioned NCT02168725)
[2] is strongly recommended.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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